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Compound of Interest

Compound Name: ELUGENT DETERGENT

Cat. No.: B1180045

This guide provides a detailed overview of ELUGENT™ Detergent, a non-ionic surfactant
widely utilized in biochemical and pharmaceutical research for the solubilization and purification
of membrane-bound proteins.

Core Composition and Properties

ELUGENT™ Detergent is a non-ionic detergent composed of a mixture of alkyl glucosides.[1]
[2] Specifically, it is identified as oligomeric C9-C11 alkyl glycosides.[3] This composition makes
it a cost-effective alternative to other non-ionic detergents like n-octyl-3-D-glucopyranoside and
TRITON™ X-100 for large-scale protein solubilization.[1][2] The detergent is typically supplied
as a 50% aqueous solution.[1][4][5][6]

Chemical and Physical Properties
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Property Value Source
CAS Number 132778-08-6 [1][2][41[6]
Alternate Names Alkyl polyglycoside surfactant [6]

] Non-ionic detergent, mixture of
Chemical Class ) [11[2]
alkyl glucosides

Formulation 50% aqueous solution [1]

Clear, viscous brown to yellow

Appearance o [1]
liquid
Hydrophile-Lipophile Balance
yerop Pop 131 [1]I2]
(HLB)
Storage Temperature +15°C to +30°C [1]

Mechanism of Action in Membrane Protein
Solubilization

The primary application of ELUGENT™ Detergent is the solubilization and purification of
membrane-bound proteins.[1][2][4][6] Its amphipathic nature, with a hydrophilic glucoside head
and a hydrophobic alkyl tail, allows it to disrupt the lipid bilayer of cell membranes and form
micelles around hydrophobic protein domains, thereby extracting them into a soluble form.

A generalized workflow for membrane protein extraction using a detergent like ELUGENT™ is
depicted below.
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General Workflow for Membrane Protein Extraction
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Caption: A generalized workflow for membrane protein extraction using ELUGENT™
Detergent.

Experimental Protocol: A Generalized Approach

While specific concentrations and incubation times are protein-dependent and require empirical
optimization, a general protocol for the solubilization of membrane proteins from a prepared
membrane fraction is as follows:

o Preparation of Membrane Fraction: Start with a pellet of cells or a tissue sample. Lyse the
cells using mechanical or chemical methods and isolate the membrane fraction through
differential centrifugation.

» Resuspension: Resuspend the membrane pellet in a suitable buffer (e.g., Tris-HCI, HEPES)
containing protease inhibitors.

o Detergent Addition: Add ELUGENT™ Detergent to the resuspended membranes. The final
concentration of the detergent should be above its critical micelle concentration (CMC). A
typical starting point is 1-2% (w/v).

e Solubilization: Incubate the mixture, typically for 1-2 hours at 4°C with gentle agitation, to
allow the detergent to solubilize the membrane proteins.

 Clarification: Centrifuge the mixture at high speed (e.g., >100,000 x g) for 1 hour to pellet
insoluble material.

o Collection of Solubilized Proteins: The supernatant contains the solubilized membrane
proteins, which can then be used for downstream applications such as affinity
chromatography.

Safety and Handling

ELUGENT™ Detergent is classified as an irritant.[1][2] It can cause skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[2] When handling, it is
important to wear appropriate personal protective equipment, including gloves and eye
protection.[1][7] Work in a well-ventilated area and avoid breathing vapors.[7] In case of contact
with eyes, rinse immediately with plenty of water and seek medical advice.[1]
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The logical relationship for handling and safety precautions is illustrated in the diagram below.

Safety and Handling of ELUGENT™ Detergent

Hazard Identification

Erritant (H315, H319, H335}
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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